Cas no 179526-38-6 (1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid
• CAS No: 179526-38-6
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• MDL: MFCD06800899
• CID: 4705330
• Update Time: 2025-05-21

1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHOXYBENZYL)-1H-INDOLE-2-CARBOXYLIC ACID
• BB0220054
• BB 0220054
• 1-[(4-methoxyphenyl)methyl]indole-2-carboxylic acid
• 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid

• MDL： MFCD06800899
• Inchi： 1S/C17H15NO3/c1-21-14-8-6-12(7-9-14)11-18-15-5-3-2-4-13(15)10-16(18)17(19)20/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： UDFMDSBCVQSAMH-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2N1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• XLogP3: 3.6
• Topological Polar Surface Area: 51.5

Additional information on 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid

Introduction to 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid (CAS No. 179526-38-6)

1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 179526-38-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring an indole core substituted with a methoxybenzyl group and a carboxylic acid moiety, has garnered attention due to its versatile structural framework and potential biological activities. The indole scaffold is well-documented for its role in various pharmacological applications, while the methoxybenzyl group introduces additional functional diversity, making this compound a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid encompasses several key functional groups that contribute to its chemical reactivity and biological interactions. The indole ring, characterized by a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is renowned for its presence in numerous bioactive natural products and pharmacologically relevant molecules. The presence of a methoxy group at the para position of the benzyl moiety enhances the lipophilicity and electronic properties of the molecule, which can influence its binding affinity to biological targets.

The carboxylic acid functionality at the 2-position of the indole ring provides a site for further derivatization, enabling the synthesis of various analogs with tailored biological properties. This structural versatility has made 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid a valuable intermediate in the synthesis of more complex pharmacophores. In recent years, there has been growing interest in indole derivatives due to their reported activities across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of indole-based compounds for their potential biological activities. Studies have demonstrated that modifications within the indole core, such as substitutions at the 2-, 3-, or 5-positions, can significantly alter the pharmacological profile of these molecules. The methoxybenzyl group in 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid may serve as a handle for further functionalization, allowing chemists to explore new derivatives with enhanced efficacy or reduced toxicity.

In the context of drug discovery, 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid has been investigated for its potential role as a precursor in the synthesis of novel therapeutic agents. The indole scaffold is particularly relevant in oncology research, where numerous indole derivatives have shown promise as kinase inhibitors or modulators of transcription factors. The methoxybenzyl substituent may contribute to improved solubility or metabolic stability, making this compound an attractive candidate for further development.

The carboxylic acid group offers opportunities for amide bond formation, which is a common strategy in medicinal chemistry for enhancing drug-like properties such as solubility and bioavailability. By incorporating this compound into peptide mimetics or other prodrug formulations, researchers may be able to develop more effective therapeutic interventions. Additionally, the indole core's ability to engage with aromatic hydrophobic pockets in protein targets makes it a valuable building block for designing small-molecule inhibitors.

Current research trends indicate that indole derivatives continue to be a fertile ground for innovation in pharmaceutical sciences. The structural features of 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid, including the indole ring and methoxybenzyl substituent, align well with emerging trends in drug design. For instance, recent studies have highlighted the importance of optimizing bioisosteric replacements within molecular frameworks to improve pharmacokinetic profiles. The methoxy group in this compound may serve as a point of modification to explore such bioisosteric replacements.

Another area of interest is the exploration of 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid as a scaffold for developing next-generation therapeutics targeting complex diseases. For example, its potential application in modulating immune responses has been suggested by preliminary studies. The ability of indole derivatives to interact with immune-related receptors and signaling pathways makes them attractive candidates for immunomodulatory therapies. The methoxybenzyl group may enhance binding interactions with these targets while maintaining favorable pharmacokinetic properties.

The synthesis of 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid involves well-established organic chemistry methodologies, including condensation reactions and functional group transformations. Advances in synthetic techniques have enabled more efficient and scalable production processes for such intermediates. These improvements are crucial for supporting preclinical and clinical studies where large quantities of high-purity compounds are required.

In conclusion, 1-(4-Methoxybenzyl)-1H-indole-2-carboxylic acid (CAS No. 179526-38-6) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features—comprising an indole core substituted with a methoxybenzyl group and a carboxylic acid moiety—make it a versatile building block for designing novel therapeutic agents. Ongoing research efforts are likely to uncover new applications for this compound across various therapeutic areas.